Cas no 805250-27-5 (3-benzo[b]thien-3-ylBenzenemethanol)

3-benzo[b]thien-3-ylBenzenemethanol structure
805250-27-5 structure
Product Name:3-benzo[b]thien-3-ylBenzenemethanol
CAS No:805250-27-5
MF:C15H12OS
MW:240.320182800293
CID:2113478
PubChem ID:23111775
Update Time:2025-04-21

3-benzo[b]thien-3-ylBenzenemethanol Chemical and Physical Properties

Names and Identifiers

    • 3-benzo[b]thien-3-ylBenzenemethanol
    • DYZDXRFGMBEULB-UHFFFAOYSA-N
    • 805250-27-5
    • DA-24119
    • SCHEMBL2824248
    • [3-(1-benzothien-3-yl)phenyl]methanol
    • [3-(1-benzothiophen-3-yl)phenyl]methanol
    • Inchi: 1S/C15H12OS/c16-9-11-4-3-5-12(8-11)14-10-17-15-7-2-1-6-13(14)15/h1-8,10,16H,9H2
    • InChI Key: DYZDXRFGMBEULB-UHFFFAOYSA-N
    • SMILES: S1C=C(C2C=CC=C(CO)C=2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 240.06088618Da
  • Monoisotopic Mass: 240.06088618Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 48.5Ų
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